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Abstract

This technical guide provides a comprehensive overview of GW461484A, a potent small-
molecule inhibitor of the Candida albicans casein kinase 1 (CK1) family member, Yck2. Initially
identified as an inhibitor of human p38a mitogen-activated protein kinase, GW461484A has
demonstrated significant antifungal activity, particularly in sensitizing drug-resistant strains of C.
albicans to existing antifungal agents. This document details the mechanism of action,
guantitative inhibitory data, off-target effects, and the role of Yck2 in key fungal signaling
pathways. Furthermore, it provides detailed experimental protocols for the study of
GW461484A and Yck2, intended to facilitate further research and drug development in this

area.

Introduction to GW461484A and the Target Kinase
Yck2

GW461484A is a 2,3-aryl-pyrazolopyridine compound that has emerged as a valuable tool for
studying and targeting the essential fungal kinase Yck2 in Candida albicans. Yck2, a homolog
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of eukaryotic casein kinase 1, is a serine/threonine-protein kinase that plays a pivotal role in
various cellular processes critical for fungal pathogenesis. These include morphogenesis (the
switch from yeast to hyphal growth), cell wall integrity, biofilm formation, and virulence.[1][2]
Inhibition of Yck2 has been shown to disrupt these processes, making it an attractive target for
the development of novel antifungal therapies.[1][3]

Quantitative Inhibitor Data

The inhibitory activity of GW461484A against its primary fungal target, Yck2, and its original
human target, p38a, has been quantitatively determined. Additionally, its antifungal efficacy
against C. albicans has been established.

Compound Target Assay Type IC50 Reference
_ In vitro kinase
GW461484A C. albicans Yck2 0.11 uM [4]
assay
In vitro kinase 150 nM (0.15
GW461484A Human p38a [3]
assay HUM)
Compound Organism Assay Type MIC80 Reference
Broth
GW461484A Candida albicans 12.5 uM [4]

microdilution

Kinase Selectivity Profile

While GW461484A is a potent inhibitor of Yck2, it was originally developed as an inhibitor of
human p38a.[3] Kinome-wide selectivity profiling has revealed that GW461484A and its
analogs also engage with a limited number of other kinases.

e Primary Fungal Target: Yck2[3]
e Primary Human Target: p38a[3]

o Other Fungal Off-Targets: In C. albicans, analogs of GW461484A have shown engagement
with the Yck2 paralogs Yck22 and Hrr25, as well as the p38a homolog Hog1.[5]
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e Human Off-Targets: At a concentration of 1uM, GW461484A showed significant binding to
only 10 additional human kinases out of a panel of over 400.[3] More detailed selectivity
panel data for GW461484A and its optimized analogs can be found in specialized kinase
screening databases.[6][7]

Yck2 Signaling Pathways in Candida albicans

Yck2 is a central regulator of fungal physiology, particularly in pathways that contribute to
virulence. Its inhibition by GW461484A leads to distinct phenotypic changes.

Morphogenesis and Biofilm Formation

Yck2 acts as a negative regulator of the yeast-to-hyphae transition.[2] Deletion or inhibition of
Yck2 leads to constitutive pseudohyphal growth.[1] This is primarily mediated through the
upregulation of the key transcriptional regulator of hyphal development, UMEG6.[1][2] Increased
expression of UMEG6 subsequently drives the expression of downstream hyphal-specific genes
such as HWP1 (Hyphal Wall Protein 1) and ALS3 (Agglutinin-Like Sequence 3), which are
crucial for adhesion and biofilm formation.[1][8]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15621813/docs?utm_src=pdf-body-img#gw461484a-as-a-yck2-kinase-inhibitor-a-technical-guide
https://www.benchchem.com/product/b15621813?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621813?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Yeast casein kinase 2 governs morphology, biofilm formation, cell wall integrity, and host
cell damage of Candida albicans - PMC [pmc.ncbi.nim.nih.gov]

e 2. Transcriptomic and Metabolomic Analysis Revealed Roles of Yck2 in Carbon Metabolism
and Morphogenesis of Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]

¢ 3. Overcoming fungal echinocandin-resistance through inhibition of the non-essential stress
kinase Yck2 - PMC [pmc.ncbi.nim.nih.gov]

¢ 4. medchemexpress.com [medchemexpress.com]

¢ 5. Chemoproteomic Profiling of C. albicans for Characterization of Antifungal Kinase
Inhibitors - PMC [pmc.ncbi.nim.nih.gov]

¢ 6. reactionbiology.com [reactionbiology.com]

e 7. Kinome-wide Selectivity Profiling of ATP-competitive Mammalian Target of Rapamycin
(mTOR) Inhibitors and Characterization of Their Binding Kinetics - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 8. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [GW461484A as a Yck2 Kinase Inhibitor: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621813/docs#gw461484a-as-a-yck2-kinase-
inhibitor-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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